Cas no 1803886-94-3 (Ethyl 5-cyano-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 5-cyano-2-(2-oxopropyl)benzoate
• CAS No: 1803886-94-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4956710
• Update Time: 2025-05-27

Ethyl 5-cyano-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(2-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)12-7-10(8-14)4-5-11(12)6-9(2)15/h4-5,7H,3,6H2,1-2H3
• InChI Key： ZRUDUPTUCHTWFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C=CC=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-cyano-2-(2-oxopropyl)benzoate

Research Brief on Ethyl 5-cyano-2-(2-oxopropyl)benzoate (CAS: 1803886-94-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-cyano-2-(2-oxopropyl)benzoate (CAS: 1803886-94-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound, characterized by its cyano and keto functional groups, serves as a key building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other bioactive small molecules. Recent studies have highlighted its utility in medicinal chemistry, where it acts as a precursor for heterocyclic compounds with potential therapeutic effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 5-cyano-2-(2-oxopropyl)benzoate as a scaffold for designing novel inhibitors targeting protein kinases involved in cancer pathways. The study demonstrated that derivatives of this compound exhibited selective inhibition of specific kinase isoforms, with promising in vitro activity against tumor cell lines. The molecular docking and structure-activity relationship (SAR) analyses provided insights into optimizing the compound's efficacy while minimizing off-target effects.

Another significant application of Ethyl 5-cyano-2-(2-oxopropyl)benzoate was reported in a recent ACS Chemical Biology article, where it was utilized in the synthesis of fluorescent probes for imaging enzymatic activity in live cells. The probe's design leveraged the compound's reactivity to form covalent adducts with active-site residues of target enzymes, enabling real-time monitoring of enzymatic function. This approach has potential implications for high-throughput screening and drug development, particularly in identifying modulators of disease-relevant enzymes.

From a synthetic chemistry perspective, advances in the scalable production of Ethyl 5-cyano-2-(2-oxopropyl)benzoate have been achieved through improved catalytic methods. A 2024 Organic Process Research & Development paper detailed a green chemistry approach using heterogeneous catalysis to enhance yield and reduce waste generation. This methodological innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

Despite these advancements, research gaps remain in fully characterizing the pharmacological profile of Ethyl 5-cyano-2-(2-oxopropyl)benzoate derivatives. Future directions include in vivo efficacy and toxicity studies, as well as exploration of its applications in other therapeutic areas such as neurodegenerative diseases and infectious disorders. The compound's structural flexibility suggests broad potential, warranting further investigation by the chemical biology and pharmaceutical communities.